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Compound Name:
2-Nitro-5-

(pentafluorosulfanyl)phenol

CAS No.: 1329120-21-9

Cat. No.: B1456746

Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Nitro-5-
(pentafluorosulfanyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Nitro-5-(pentafluorosulfanyl)phenol is a fascinating molecule that presents a unique

combination of functional groups of significant interest in medicinal chemistry and materials

science. The electron-withdrawing nitro group (-NO₂), the ionizable hydroxyl group (-OH), and

the exceptionally stable and lipophilic pentafluorosulfanyl group (-SF₅) impart a distinct

electronic and steric profile. The -SF₅ group, in particular, is increasingly utilized as a

bioisostere for the nitro or trifluoromethyl group, offering advantages in metabolic stability and

membrane permeability. A thorough spectroscopic characterization is paramount for confirming

the identity, purity, and electronic properties of this compound, which are critical for its

application in drug design and development.
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This guide provides a comprehensive overview of the expected spectroscopic data for 2-Nitro-
5-(pentafluorosulfanyl)phenol and the experimental methodologies for their acquisition and

interpretation. As a self-validating system, each spectroscopic technique provides a unique

piece of the structural puzzle, and together, they offer an unambiguous confirmation of the

molecular structure.

Molecular Structure and Predicted Spectroscopic
Behavior
The substitution pattern on the benzene ring, with a hydroxyl and a nitro group in a 1,2-

relationship and a pentafluorosulfanyl group para to the nitro group, dictates a highly polarized

aromatic system. This electronic environment will profoundly influence the chemical shifts in

NMR spectroscopy, the vibrational frequencies in IR spectroscopy, the fragmentation patterns

in mass spectrometry, and the electronic transitions in UV-Vis spectroscopy.

Caption: Molecular structure of 2-Nitro-5-(pentafluorosulfanyl)phenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in

a molecule. For this compound, a combination of ¹H, ¹³C, and ¹⁹F NMR will be essential.

¹H NMR Spectroscopy
The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals

corresponding to the three protons on the benzene ring. The electron-withdrawing effects of the

-NO₂ and -SF₅ groups will shift these protons downfield.

Predicted ¹H NMR Data
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Proton
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constant (J, Hz)

H-3 8.2 - 8.4 d ~2.5

H-4 7.8 - 8.0 dd ~9.0, ~2.5

H-6 7.2 - 7.4 d ~9.0

OH 10.0 - 11.0 br s -

Experimental Protocol: ¹H NMR

Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in ~0.7 mL

of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆

is often preferred for phenols as it allows for the observation of the hydroxyl proton, which

may exchange with residual water in other solvents.

Instrument Setup:

Use a 400 MHz or higher field NMR spectrometer.

Tune and match the probe for the ¹H frequency.

Shim the magnetic field to achieve optimal resolution.

Data Acquisition:

Acquire a standard one-pulse ¹H experiment.

Set the spectral width to cover the range of approximately -1 to 12 ppm.

Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise

ratio.

Data Processing:
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Apply a Fourier transform to the free induction decay (FID).

Phase the resulting spectrum.

Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).

Integrate the signals to determine the relative number of protons.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the carbon skeleton. The carbons

attached to electronegative atoms or groups (-OH, -NO₂, -SF₅) will be significantly deshielded.

Predicted ¹³C NMR Data

Carbon Predicted Chemical Shift (δ, ppm)

C-1 (C-OH) 150 - 155

C-2 (C-NO₂) 138 - 142

C-3 (C-H) 125 - 128

C-4 (C-H) 120 - 123

C-5 (C-SF₅) 145 - 150

C-6 (C-H) 118 - 121

Experimental Protocol: ¹³C NMR

Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration

(20-50 mg) may be beneficial due to the lower natural abundance of ¹³C.

Instrument Setup:

Tune and match the probe for the ¹³C frequency.

Data Acquisition:
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Acquire a standard proton-decoupled ¹³C experiment.

Set the spectral width to cover the range of approximately 0 to 180 ppm.

A relaxation delay of 2-5 seconds is recommended.

A large number of scans (e.g., 1024 or more) will be necessary.

Data Processing:

Process the data similarly to the ¹H spectrum, referencing to the solvent peak (e.g.,

DMSO-d₆ at 39.52 ppm).

¹⁹F NMR Spectroscopy
¹⁹F NMR is crucial for confirming the presence and integrity of the -SF₅ group. This group

typically displays a characteristic AB₄ spin system, appearing as a doublet for the four

equatorial fluorines (Fₑ) and a quintet for the single axial fluorine (Fₐ).

Predicted ¹⁹F NMR Data

Fluorine
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constant (J, Hz)

Fₑ (4F) 60 - 70 d 140 - 150

Fₐ (1F) 80 - 90 quintet 140 - 150

Experimental Protocol: ¹⁹F NMR

Sample Preparation: The same sample used for ¹H and ¹³C NMR can be used.

Instrument Setup:

A broadband or fluorine-specific probe is required.

Tune and match the probe for the ¹⁹F frequency.

Data Acquisition:
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Acquire a standard one-pulse ¹⁹F experiment, often with proton decoupling.

Set the spectral width to encompass the expected range (e.g., -200 to 100 ppm).

Reference the spectrum using an external standard such as CFCl₃ (δ = 0 ppm).

Data Processing: Process the data as with other NMR experiments.

Sample Preparation

Data Acquisition (400+ MHz)

Data Processing

Structural Analysis

Dissolve 5-10 mg in
Deuterated Solvent (e.g., DMSO-d6)

1H Experiment
(16-64 scans)

13C Experiment
(1024+ scans)

19F Experiment
(Proton Decoupled)

Fourier Transform
Phase Correction

Referencing & Integration

Correlate Spectra
Assign Signals

Confirm Structure

Click to download full resolution via product page

Caption: General workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Predicted IR Data

Functional Group Vibration Type
Predicted
Wavenumber
(cm⁻¹)

Intensity

O-H Stretch 3200 - 3400 Broad, Medium

C-H (aromatic) Stretch 3000 - 3100 Medium

C=C (aromatic) Stretch 1450 - 1600 Medium-Strong

N-O (asymmetric) Stretch 1520 - 1560 Strong

N-O (symmetric) Stretch 1340 - 1380 Strong

C-O Stretch 1200 - 1250 Strong

S-F Stretch 800 - 850 Strong

Experimental Protocol: ATR-IR

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by

wiping it with a solvent such as isopropanol.

Background Scan: Record a background spectrum of the empty ATR stage. This will be

automatically subtracted from the sample spectrum.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Pressure Application: Use the instrument's pressure arm to ensure good contact between the

sample and the crystal.

Data Acquisition: Collect the spectrum, typically by co-adding 16-32 scans over a range of

4000-400 cm⁻¹.
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Data Processing: The resulting spectrum is typically displayed in terms of transmittance or

absorbance.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule, as well as structural information based on its fragmentation patterns.

Predicted Mass Spectrometry Data

Ion m/z (Predicted) Description

[M]⁺ 279 Molecular Ion

[M-NO₂]⁺ 233 Loss of nitro group

[M-SF₅]⁺ 152
Loss of pentafluorosulfanyl

group

Experimental Protocol: High-Resolution MS (HRMS)

Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.

Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI)

are common techniques for polar molecules. For ESI, the sample is introduced into the mass

spectrometer at a low flow rate (e.g., 5-10 µL/min).

Mass Analysis: Use a high-resolution mass analyzer such as a time-of-flight (TOF) or

Orbitrap instrument to obtain accurate mass measurements.

Data Acquisition: Acquire data in either positive or negative ion mode. For a phenol, negative

ion mode ([M-H]⁻) is often highly sensitive.

Data Analysis: The accurate mass of the molecular ion can be used to calculate the

elemental formula, confirming the molecular identity.
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[M]⁺
m/z = 279

[M-NO₂]⁺
m/z = 233- NO₂

[M-SF₅]⁺
m/z = 152

- SF₅

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in EI-MS.

UV-Vis Spectroscopy
UV-Vis spectroscopy provides insights into the electronic transitions within the molecule.

Nitrophenols are known to have strong absorptions in the UV and visible regions of the

spectrum. The absorption maxima (λ_max) are sensitive to the solvent and the pH of the

solution.[1]

Predicted UV-Vis Data

Solvent Predicted λ_max (nm) Electronic Transition

Methanol ~280, ~350 π → π

Methanol + Base ~400 π → π (phenolate)

Experimental Protocol: UV-Vis

Sample Preparation: Prepare a stock solution of the compound in a UV-transparent solvent

(e.g., methanol or ethanol). Create a series of dilutions to find a concentration that gives a

maximum absorbance between 0.5 and 1.5.

Instrument Setup: Use a dual-beam UV-Vis spectrophotometer.

Blank Measurement: Fill a cuvette with the pure solvent and use it to zero the instrument

(measure the baseline).
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Sample Measurement: Replace the blank cuvette with a cuvette containing the sample

solution and record the spectrum, typically from 200 to 600 nm.

pH Dependence (Optional): To observe the shift for the phenolate anion, add a drop of a

dilute base (e.g., NaOH in methanol) to the cuvette and re-record the spectrum. The

absorption peak around 351 nm for 2-nitrophenol is attributed to the S0–S1 transition.[2]

Conclusion
The comprehensive spectroscopic characterization of 2-Nitro-5-(pentafluorosulfanyl)phenol
requires a multi-faceted approach. Each technique—NMR, IR, MS, and UV-Vis—provides

complementary and essential data for the unambiguous confirmation of its structure. The

protocols and predicted data within this guide serve as a robust framework for researchers,

enabling them to confidently acquire and interpret the necessary spectroscopic information for

this and structurally related compounds, thereby accelerating research and development

efforts.

References
Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic

Dynamics and Vibrational Structures to Photochemical and Environmental Implications.

(2023). Molecules, 28(2), 601. [Link]

SNAr Reactions of Nitro-(pentafluorosulfanyl)benzenes To Generate SF5 Aryl Ethers and

Sulfides. (2011). Organic Letters, 13(6), 1478-1481. [Link]

PubChem. (n.d.). 2-Methyl-5-nitrophenol. National Center for Biotechnology Information.

[Link]

NIST. (n.d.). Phenol, 2-nitro-. In NIST Chemistry WebBook. National Institute of Standards

and Technology. [Link]

SpectraBase. (n.d.). 2-Amino-5-nitro-phenol. [Link]

ResearchGate. (n.d.). Chemical structure and 19 F NMR spectrum of ligand 1, 5-

(pentafluoro-l 6 -sulfanyl)-1,3-benzoxazole-2(3H)-thione. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pdfs.semanticscholar.org/e6c9/01804dc709e54c5dd97732e9b776c7f43227.pdf
https://www.benchchem.com/product/b1456746/docs?utm_src=pdf-body#spectroscopic-data-for-2-nitro-5-pentafluorosulfanyl-phenol
https://www.mdpi.com/1420-3049/28/2/601
https://pubs.acs.org/doi/10.1021/ol2001478
https://pubchem.ncbi.nlm.nih.gov/compound/93576
https://webbook.nist.gov/cgi/cbook.cgi?ID=C88755&Mask=200
https://spectrabase.com/compound/6pKTY5brCfV
https://www.researchgate.net/figure/Chemical-structure-and-19-F-NMR-spectrum-of-ligand-1-5-pentafluoro-l-6-sulfanyl_fig2_332962363
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). UV‐Vis spectra for reduction of 2 Nitro phenol to 2 Amino phenol.

[Link]

NIST. (n.d.). Phenol, pentafluoro-. In NIST Chemistry WebBook. National Institute of

Standards and Technology. [Link]

ResearchGate. (n.d.). The ¹H NMR and ¹³C-NMR spectra of N-(2-hydroxy-5-

nitrophenyl)formamide. [Link]

ResearchGate. (n.d.). Infrared spectra of (a) 2-nitrophenol, (b) 3-nitrophenol, and (c) 4-

nitrophenol. [Link]

PubMed. (1980). Mass spectrometry of 2-substituted 5-nitro-2-furyl thiazoles. Identification of

microsomal nitroreduction products by electron impact mass spectrometry. Biomedical Mass

Spectrometry, 7(5), 220-224. [Link]

PMC. (2011). New Frontiers and Developing Applications in 19F NMR. Current organic

chemistry, 15(1), 101-125. [Link]

ResearchGate. (n.d.). Changes in the time-dependent UV−Vis spectra of (a) 2-nitrophenol.

[Link]

The Royal Society of Chemistry. (n.d.). Supporting information for an article. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic
Dynamics and Vibrational Structures to Photochemical and Environmental Implications
[mdpi.com]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.researchgate.net/figure/UV-Vis-spectra-for-reduction-of-2-Nitro-phenol-to-2-Amino-phenol_fig-9_348981447
https://webbook.nist.gov/cgi/cbook.cgi?ID=C771619&Type=IR-SPEC&Index=1
https://www.researchgate.net/publication/344558509_The_1H_NMR_and_13C-NMR_spectra_of_N-2-hydroxy-5-nitrophenylformamide
https://www.researchgate.net/figure/Infrared-spectra-of-a-2-nitrophenol-b-3-nitrophenol-and-c-4-nitrophenol_fig1_283344654
https://pubmed.ncbi.nlm.nih.gov/7426919/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3138894/
https://www.researchgate.net/figure/Changes-in-the-time-dependent-UV-Vis-spectra-of-a-2-nitrophenol-2-NP-b-pseudo_fig2_322614912
https://www.rsc.org/suppdata/c9/ra/c9ra00898h/c9ra00898h1.pdf
https://www.benchchem.com/product/b1456746?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/28/2/601
https://www.mdpi.com/1420-3049/28/2/601
https://www.mdpi.com/1420-3049/28/2/601
https://pdfs.semanticscholar.org/e6c9/01804dc709e54c5dd97732e9b776c7f43227.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Spectroscopic data for 2-Nitro-5-
(pentafluorosulfanyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456746/docs#spectroscopic-data-for-2-nitro-5-
pentafluorosulfanyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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